(3S,5R,8aS)-(+)-Hexahydro-3-phenyl-5H-oxazolo[3,2-a]pyridine-5-carbonitrile

• IUPAC Name: (3S,5R,8aS)-3-phenyl-3,5,6,7,8,8a-hexahydro-2H-[1,3]oxazolo[3,2-a]pyridine-5-carbonitrile
• InChI: InChI=1S/C14H16N2O/c15-9-12-7-4-8-14-16(12)13(10-17-14)11-5-2-1-3-6-11/h1-3,5-6,12-14H,4,7-8,10H2/t12-,13-,14+/m1/s1
• InChI Key: GQHMNZGZXHZLEN-MCIONIFRSA-N
• Canonical SMILES: C1CC(N2C(C1)OCC2C3=CC=CC=C3)C#N
• Isomeric SMILES: C1C[C@@H](N2[C@H](C1)OC[C@@H]2C3=CC=CC=C3)C#N
• Molecular Formula: C14H16N2O
• DSSTOX Substance ID: DTXSID60893657
• Molecular Weight: 228.29 g/mol
• CAS RN: 106565-71-3

Description

“(3S,5R,8aS)-(+)-Hexahydro-3-phenyl-5H-oxazolo[3,2-a]pyridine-5-carbonitrile” is a chemical compound with the empirical formula C14H16N2O. It has a molecular weight of 228.29. This compound can be used as a starting material to prepare spirocyclic aminochroman derivatives as possible 5-HT 1A agonists. It can also be used in the asymmetric synthesis of aza-analogs of podophyllotoxin as potent antitumor agents.

Molecular Structure Analysis

The molecular structure of this compound is represented by the SMILES string [H][C@]12CCCC@HN1C@Hc3ccccc3. The InChI key is GQHMNZGZXHZLEN-MCIONIFRSA-N.

Physical And Chemical Properties Analysis

This compound is a solid with a melting point of 79-83 °C (lit.).

Scientific Research Applications

Synthesis of Spirocyclic Aminochroman Derivatives

This compound serves as a starting material for synthesizing spirocyclic aminochroman derivatives. . The 5-HT 1A receptor is a subtype of the serotonin receptor, which is targeted for its role in neurological and psychiatric conditions. The synthesis involves creating a spirocyclic framework that mimics the serotonin structure, potentially leading to new treatments for disorders such as depression and anxiety.

Asymmetric Synthesis of Aza-analogs of Podophyllotoxin

. Podophyllotoxin is a potent antitumor agent, and its aza-analogs are synthesized to enhance its antitumor activity. This process involves the introduction of nitrogen atoms into the podophyllotoxin scaffold, which can lead to compounds with improved pharmacological profiles.

Future Directions

The future directions for this compound could involve further exploration of its potential as a starting material in the synthesis of spirocyclic aminochroman derivatives and aza-analogs of podophyllotoxin.

Q & A

Q1: Why is (3S,5R,8aS)-(+)-Hexahydro-3-phenyl-5H-oxazolo[3,2-a]pyridine-5-carbonitrile considered a valuable building block in organic synthesis?

A1: This compound serves as a chiral 1,4-dihydropyridine equivalent, making it highly valuable for synthesizing substituted piperidines. Its rigid structure and the presence of the cyano group offer multiple avenues for diastereoselective transformations. []

Q2: What are some notable synthetic applications of (3S,5R,8aS)-(+)-Hexahydro-3-phenyl-5H-oxazolo[3,2-a]pyridine-5-carbonitrile?

A2: Researchers have successfully used this compound to synthesize various biologically relevant molecules:

• 1,8-Diazaspiro[5.5]undecane derivatives: These compounds, structurally related to the poison-dart frog alkaloid perhydrohistrionicotoxin, were prepared via nucleophilic additions to the cyano group followed by cyclization. []
• Optically Pure Pipecolic Acid and Derivatives: This essential amino acid and its 2- and 6-substituted derivatives have been accessed through alkylation reactions using (3S,5R,8aS)-(+)-Hexahydro-3-phenyl-5H-oxazolo[3,2-a]pyridine-5-carbonitrile as a starting point. []
• Spirocyclic Aminochroman Derivatives: This synthesis utilized a CN(R,S) methodology with (3S,5R,8aS)-(+)-Hexahydro-3-phenyl-5H-oxazolo[3,2-a]pyridine-5-carbonitrile, targeting compounds with potential pharmacological activity. []
• 2-(1-Aminoalkyl)piperidines: These compounds were synthesized via LiAlH4 reduction and subsequent reactions, highlighting the versatility of the cyano group in (3S,5R,8aS)-(+)-Hexahydro-3-phenyl-5H-oxazolo[3,2-a]pyridine-5-carbonitrile. []

Q3: Are there limitations to using (3S,5R,8aS)-(+)-Hexahydro-3-phenyl-5H-oxazolo[3,2-a]pyridine-5-carbonitrile in synthesis?

A3: While versatile, some synthetic routes may require multiple steps to reach the desired target. For instance, accessing 9-azabicyclo(3,3,1)non-2-enes, a class of granatanine compounds, involved several steps and highlighted the importance of double bond geometry in the cyclization process. []

Q4: What analytical techniques are useful for characterizing compounds derived from (3S,5R,8aS)-(+)-Hexahydro-3-phenyl-5H-oxazolo[3,2-a]pyridine-5-carbonitrile?

A4: Standard spectroscopic methods such as NMR and mass spectrometry are routinely used. Additionally, chiral separation techniques like capillary electrophoresis with chiral selectors (e.g., β-cyclodextrin) can be employed to determine the enantiomeric purity of the synthesized compounds. []